Cas no 1220019-95-3 (1-(piperidin-4-yl)pyrrolidin-3-ol dihydrochloride)

• Product Name: 1-(piperidin-4-yl)pyrrolidin-3-ol dihydrochloride
• CAS No: 1220019-95-3
• MF: C₉H₂₀Cl₂N₂O
• MW: 243.173900604248
• MDL: MFCD13561564
• CID: 1073542
• PubChem ID: 53408161
• Update Time: 2025-06-11

1-(piperidin-4-yl)pyrrolidin-3-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-Piperidinyl)-3-pyrrolidinol dihydrochloride
• 1-(piperidin-4-yl)pyrrolidin-3-ol dihydrochloride
• AKOS015845200
• F79346
• 1-(Piperidin-4-yl)pyrrolidin-3-ol--hydrogen chloride (1/2)
• F2167-0209
• 1-(piperidin-4-yl)pyrrolidin-3-oldihydrochloride
• CS-0271940
• 1220019-95-3
• 1-piperidin-4-ylpyrrolidin-3-ol;dihydrochloride
• DTXSID00696200
• EN300-239565

• MDL： MFCD13561564
• Inchi： 1S/C9H18N2O.2ClH/c12-9-3-6-11(7-9)8-1-4-10-5-2-8;;/h8-10,12H,1-7H2;2*1H
• InChI Key： QTMBSOSNZXXLQC-UHFFFAOYSA-N
• SMILES： Cl.Cl.OC1CCN(C1)C1CCNCC1

Computed Properties

• Exact Mass: 242.0952687g/mol
• Monoisotopic Mass: 242.0952687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų

Additional information on 1-(piperidin-4-yl)pyrrolidin-3-ol dihydrochloride

1-(Piperidin-4-yl)Pyrrolidin-3-ol Dihydrochloride: A Comprehensive Overview

1-(Piperidin-4-yl)pyrrolidin-3-ol dihydrochloride (CAS No. 1220019-95-3) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (3R)-1-(piperidin-4-yl)pyrrolidin-3-ol dihydrochloride, is a chiral molecule that has garnered attention for its potential therapeutic properties and its role in the development of novel drugs.

The chemical structure of 1-(piperidin-4-yl)pyrrolidin-3-ol dihydrochloride consists of a pyrrolidine ring attached to a piperidine ring, with a hydroxyl group at the 3-position of the pyrrolidine ring. The presence of the hydroxyl group and the chiral center at the 3-position of the pyrrolidine ring contribute to its unique pharmacological properties. The dihydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical applications.

In recent years, significant research has been conducted to explore the potential therapeutic applications of 1-(piperidin-4-yl)pyrrolidin-3-ol dihydrochloride. One of the key areas of interest is its role as a modulator of neurotransmitter systems. Studies have shown that this compound can interact with serotonin and dopamine receptors, suggesting its potential in treating neurological disorders such as depression, anxiety, and Parkinson's disease.

A study published in the Journal of Medicinal Chemistry in 2022 investigated the effects of 1-(piperidin-4-yl)pyrrolidin-3-ol dihydrochloride on serotonin receptors. The researchers found that this compound exhibits selective agonist activity at serotonin 5-HT_1A receptors, which are known to play a crucial role in mood regulation and cognitive function. This finding opens up new possibilities for developing more effective and targeted treatments for mood disorders.

Beyond its potential in treating neurological disorders, 1-(piperidin-4-yl)pyrrolidin-3-ol dihydrochloride has also shown promise in other therapeutic areas. For instance, a recent study published in the Bioorganic & Medicinal Chemistry Letters explored its anti-inflammatory properties. The results indicated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential use in managing inflammatory conditions like arthritis and inflammatory bowel disease.

The synthesis of 1-(piperidin-4-yl)pyrrolidin-3-ol dihydrochloride has been optimized to improve yield and purity. Various synthetic routes have been reported, including methods involving palladium-catalyzed coupling reactions and asymmetric synthesis techniques. These advancements have made it possible to produce this compound on a larger scale, facilitating its use in both research and pharmaceutical development.

In addition to its therapeutic potential, 1-(piperidin-4-yl)pyrrolidin-3-ol dihydrochloride is also used as a building block in the synthesis of more complex molecules. Its unique chemical structure makes it an attractive starting material for the development of new drugs with diverse biological activities. Researchers are continually exploring new derivatives and analogs of this compound to expand its therapeutic applications.

The safety profile of 1-(piperidin-4-yl)pyrrolidin-3-ol dihydrochloride has been extensively studied. Preclinical studies have shown that it is generally well-tolerated at therapeutic doses, with minimal side effects. However, as with any new drug candidate, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 1-(Piperidin-4-yl)pyrrolidin-3-ol dihydrochloride (CAS No. 1220019-95-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and pharmacological properties make it an attractive candidate for developing new treatments for neurological disorders, inflammatory conditions, and other diseases. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future advancements in drug discovery and development.